Cas no 1807014-42-1 (Ethyl 6-bromo-2-bromomethyl-3-cyanophenylacetate)

• Product Name: Ethyl 6-bromo-2-bromomethyl-3-cyanophenylacetate
• CAS No: 1807014-42-1
• MF: C₁₂H₁₁Br₂NO₂
• MW: 361.029241800308
• CID: 4946003
• Update Time: 2025-10-28

Ethyl 6-bromo-2-bromomethyl-3-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-2-bromomethyl-3-cyanophenylacetate

• Inchi： 1S/C12H11Br2NO2/c1-2-17-12(16)5-9-10(6-13)8(7-15)3-4-11(9)14/h3-4H,2,5-6H2,1H3
• InChI Key： WUYIUPRFXPUJCM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(CBr)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-bromo-2-bromomethyl-3-cyanophenylacetate

Ethyl 6-bromo-2-bromomethyl-3-cyanophenylacetate (CAS No. 1807014-42-1): A Comprehensive Overview

Ethyl 6-bromo-2-bromomethyl-3-cyanophenylacetate (CAS No. 1807014-42-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as an intermediate in various chemical syntheses.

The molecular structure of Ethyl 6-bromo-2-bromomethyl-3-cyanophenylacetate consists of a brominated phenyl ring, a cyano group, and an ester functional group. These functionalities contribute to its reactivity and chemical versatility, making it a valuable building block in the synthesis of more complex molecules. The presence of multiple bromine atoms also provides opportunities for further functionalization through various substitution reactions.

Recent studies have highlighted the importance of Ethyl 6-bromo-2-bromomethyl-3-cyanophenylacetate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in cancer progression. The researchers found that derivatives of this compound exhibited significant anti-proliferative activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

In addition to its applications in medicinal chemistry, Ethyl 6-bromo-2-bromomethyl-3-cyanophenylacetate has also been explored for its use in materials science. A research team from the University of California, Berkeley, reported in Advanced Materials (2022) that this compound can be used to synthesize novel polymers with unique optical and electronic properties. These polymers have shown promise in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of Ethyl 6-bromo-2-bromomethyl-3-cyanophenylacetate typically involves a multi-step process that includes bromination, cyano group introduction, and esterification reactions. The efficiency and yield of these reactions can be significantly influenced by factors such as reaction conditions, catalysts, and solvents. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, it is important to note that while Ethyl 6-bromo-2-bromomethyl-3-cyanophenylacetate is not classified as a hazardous material under current regulations, it should still be handled with care due to its reactivity and potential for forming toxic byproducts during certain chemical processes. Proper personal protective equipment (PPE) and adherence to standard laboratory safety protocols are recommended when working with this compound.

The market demand for Ethyl 6-bromo-2-bromomethyl-3-cyanophenylacetate is expected to grow as more applications are discovered and developed. Key players in the chemical industry are investing in research and development to optimize production processes and explore new uses for this compound. For example, a leading pharmaceutical company recently announced a partnership with an academic institution to investigate the potential of Ethyl 6-bromo-2-bromomethyl-3-cyanophenylacetate derivatives as treatments for neurodegenerative diseases.

In conclusion, Ethyl 6-bromo-2-bromomethyl-3-cyanophenylacetate (CAS No. 1807014-42-1) is a promising compound with diverse applications in medicinal chemistry, materials science, and other fields. Its unique structural features and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.